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Compound of Interest

Compound Name: Vanillylamine hydrochloride

Cat. No.: B023838

An In-depth Technical Guide to the Safe Handling of Vanillylamine Hydrochloride in the
Laboratory

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling protocols for Vanillylamine
hydrochloride, a compound utilized in various research and drug development applications.
Adherence to these guidelines is crucial for ensuring personal safety and maintaining a secure
laboratory environment.

Hazard Identification and Classification

Vanillylamine hydrochloride is classified as a hazardous chemical. It is essential to be fully
aware of its potential dangers before handling.

GHS Classification:
o Skin Corrosion/Irritation: Category 2[1][2][3]
e Serious Eye Damage/Eye Irritation: Category 2/2A[1][2][3]

o Specific Target Organ Toxicity (Single Exposure): Category 3, targeting the respiratory
system[1][2][3]

Signal Word: Warning[1][2]
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Hazard Statements:

e H315: Causes skin irritation.[1][2]

e H319: Causes serious eye irritation.[1][2]

o H335: May cause respiratory irritation.[1][2]

Precautionary Statements: A thorough understanding of precautionary statements is vital for
safe handling. Key statements include P261, P280, P302+P352, P305+P351+P338, and P501.

[1]

Physical and Chemical Properties

A summary of the key physical and chemical properties of Vanillylamine hydrochloride is
provided below.

Property Value

CAS Number 7149-10-2

Molecular Formula CsH12CINO:2

Molecular Weight 189.64 g/mol

Decomposition Temperature 218-220°C (424-428 °F)

Synonyms 4-Hydroxy-3-methoxybenzylamine hydrochloride

Safe Handling and Storage Protocols

Strict adherence to the following procedures is mandatory to minimize exposure and ensure
safety.

Engineering Controls

o Work with Vanillylamine hydrochloride should be conducted in a well-ventilated area,
preferably within a chemical fume hood.[1][4]
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» Facilities must be equipped with an eyewash station and a safety shower in close proximity
to the handling area.[5]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against chemical exposure.

PPE Type Specification

Chemical splash-resistant safety glasses or
) goggles with side protection.[1] Use equipment
Eye/Face Protection
tested and approved under standards such as

NIOSH (US) or EN 166 (EU).[2]

Wear appropriate protective gloves and clothing
i . to prevent skin exposure.[3] Handle with gloves
Skin Protection ) ) )
inspected prior to use, employing proper glove

removal technique.[2]

) ) If airborne concentrations are high or irritation is
Respiratory Protection ] i
experienced, use a full-face respirator.

Handling Procedures

e Avoid contact with skin, eyes, and clothing.[1]

Minimize dust generation and accumulation when handling the solid form.[1][4]

Do not eat, drink, or smoke in the laboratory or areas where the chemical is handled.[4]

Wash hands thoroughly after handling the compound.[1][4]

Keep the container tightly closed when not in use.[1][4]

Storage

» Store in a tightly-closed container in a cool, dry, and well-ventilated area.[1]

o Keep away from incompatible substances such as strong oxidizing agents.[1][6]
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Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency.

First Aid Measures

The following diagram outlines the initial steps to be taken in case of exposure.

Immediate Action
Exposure Type
Clean mouth with water.
Ingestion Do not induce vomiting.

Obtain immediate medical attention.

Immediately flush skin with running water for at least 15 minutes.
Remove contaminated clothing.

Skin Contact

Immediately flush open eyes with running water for at least 15 minutes.
Eye Contact Remove contact lenses if present and easy to do. Follow-up

Move to fresh air.
If not breathing, give artificial respiration.

Inhalation

Click to download full resolution via product page

Caption: First aid procedures for Vanillylamine hydrochloride exposure.

Accidental Release Measures

In the event of a spill, the following workflow should be initiated to ensure containment and

cleanup.
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Evacuate immediate area and ensure adequate ventilation.

Assess the spill.
Is it a solid or liquid?

For solid spills, carefully sweep or vacuum the material.
Avoid generating dust.

\ /

Place spilled material into a labeled, sealed container for hazardous waste.

For liquid spills, absorb with an inert material (e.g., vermiculite, sand).

Decontaminate the spill area with a suitable solvent, followed by soap and water.

Dispose of all cleanup materials as hazardous waste.

Spill Response Complete

Click to download full resolution via product page

Caption: Workflow for responding to a Vanillylamine hydrochloride spill.
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Toxicology and Ecological Information

While comprehensive toxicological data is not fully available, the primary irritant effects are
well-documented.

Effect Description

To the best of current knowledge, the acute and
Acute Toxicity chronic toxicity of this substance are not fully

known.[6]

) May result in inflammation characterized by
Skin Contact T ] ) o
itching, scaling, reddening, or blistering.[1]

May result in redness, pain, or severe eye
Eye Contact
damage.[1]

Carci it No classification data on carcinogenic properties
arcinogenicity _ _ _ .
is available from major regulatory agencies.[6]

Harmful to aquatic life with long-lasting effects.
Ecological Toxicity [7] Do not let the product enter drains, other

waterways, or soil.[1]

Disposal Considerations

Proper disposal of Vanillylamine hydrochloride and its containers is crucial to prevent
environmental contamination and ensure regulatory compliance.

» Dispose of contents and container to an approved waste disposal plant.[1]
e Do not flush down the drain or into the sewer system.[8]

e Waste should be collected in a separate, compatible, and clearly labeled hazardous waste
container.[4]

» Arrange for the collection of hazardous waste by a licensed disposal company.[8]
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This guide is intended to provide a comprehensive overview of the safety and handling
precautions for Vanillylamine hydrochloride. Always refer to the specific Safety Data Sheet
(SDS) provided by the supplier for the most detailed and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safety and handling precautions for Vanillylamine
hydrochloride in the lab]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b023838#safety-and-handling-precautions-for-
vanillylamine-hydrochloride-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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